Cas no 62788-07-2 (Benzonitrile, 4-(4-heptylcyclohexyl)-)

Benzonitrile, 4-(4-heptylcyclohexyl)- structure
62788-07-2 structure
Product Name:Benzonitrile, 4-(4-heptylcyclohexyl)-
CAS No:62788-07-2
MF:C20H29N
MW:283.450965642929
CID:431220
PubChem ID:109064
Update Time:2025-04-19

Benzonitrile, 4-(4-heptylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(4-heptylcyclohexyl)-
    • 4-(4-heptylcyclohexyl)Benzonitrile
    • p-(4-Heptylcyclohexyl)benzonitrile
    • trans-4-(4-n-Heptylcyclohexyl)benzonitrile
    • SCHEMBL2461897
    • DTXSID601007025
    • NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • F16590
    • 4-(4-Heptylcyclohexyl)benzonitrile #
    • FT-0757345
    • DS-6479
    • MFCD17015072
    • NS00053426
    • Benzonitrile, 4-(trans-4-heptylcyclohexyl)-
    • InChI=1/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • EINECS 262-658-7
    • 4-(trans-4-Heptylcyclohexyl)benzonitrile
    • 61204-03-3
    • C20H29N
    • trans-4-(4-Heptylcyclohexylbenzonitrile
    • 62788-07-2
    • SB66867
    • SCHEMBL261098
    • trans-4-(4-Heptylcyclohexyl)benzonitrile
    • CS-0061492
    • DTXSID60886423
    • A923974
    • AKOS016014056
    • NSGMZTNTQKRAFA-UHFFFAOYSA-
    • FT-0735811
    • trans-4-Heptyl(4-cyanophenyl)cyclohexane
    • AKOS015917953
    • Inchi: 1S/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • InChI Key: NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

  • Exact Mass: 283.23017
  • Monoisotopic Mass: 283.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 7.7

Experimental Properties

  • Density: 0.96
  • Boiling Point: 409.2°C at 760 mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.518
  • PSA: 23.79
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm